3-(2-Chloroethyl)oxolane-3-carbaldehyde

• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• IUPAC Name: 3-(2-chloroethyl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C7H11ClO2/c8-3-1-7(5-9)2-4-10-6-7/h5H,1-4,6H2
• InChI Key: DCUATVFWSUAUQW-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CCCl)C=O

Description

3-(2-Chloroethyl)oxolane-3-carbaldehyde is a synthetic organic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a 2-chloroethyl group and a carbaldehyde moiety. The 2-chloroethyl group is a known alkylating agent in anticancer drugs like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU), while the carbaldehyde group may confer reactivity similar to aromatic aldehydes such as 3-chlorobenzaldehyde . This article compares the compound with structurally and functionally related molecules, leveraging data from analogous systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

large-scale synthesis would likely involve optimized reaction conditions to ensure high yield and purity, utilizing standard industrial organic synthesis equipment and protocols .

Chemical Reactions Analysis

Types of Reactions

3-(2-Chloroethyl)oxolane-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form primary alcohols.

Substitution: The chloroethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophiles such as amines or thiols can react with the chloroethyl group under basic conditions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Primary alcohols.

Substitution: Various substituted oxolane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(2-Chloroethyl)oxolane-3-carbaldehyde has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(2-Chloroethyl)oxolane-3-carbaldehyde involves its reactivity with various biological and chemical targets. The aldehyde group can form covalent bonds with nucleophilic sites in biomolecules, while the chloroethyl group can participate in substitution reactions. These interactions can affect molecular pathways and cellular functions, making the compound useful in research and industrial applications .

Comparison with Similar Compounds

1,3-Bis(2-Chloroethyl)-1-Nitrosourea (BCNU)

• Key Features : A nitrosourea with dual 2-chloroethyl groups and a nitroso moiety.
• Relevance : The 2-chloroethyl group enables alkylation of DNA, causing crosslinks and strand breaks, while the nitroso group facilitates carbamoylation of proteins .
• Differences : Unlike 3-(2-chloroethyl)oxolane-3-carbaldehyde, BCNU lacks an aldehyde group but includes a nitrosourea backbone, which enhances carbamoylating activity linked to toxicity .

3-Chlorobenzaldehyde

• Key Features : An aromatic aldehyde with a chloro substituent at the 3-position.
• Relevance : Shares the aldehyde functional group, which is reactive and may cause skin/eye irritation .

3-(Oxolan-3-ylmethyl)oxolane-3-carbaldehyde

• Key Features : A structural isomer with an oxolane-methyl group instead of 2-chloroethyl.

Functional Group Analysis

• 2-Chloroethyl Group :

  • Present in BCNU and the target compound, this group is critical for alkylating DNA via the formation of reactive aziridinium intermediates .
  • In nitrosoureas, alkylating activity inversely correlates with chemical stability, suggesting that 3-(2-chloroethyl)oxolane-3-carbaldehyde may have moderate stability due to the absence of a nitroso group .

Physicochemical Properties

Compound	Molecular Weight	Key Functional Groups	Solubility (Octanol/Water)	Stability
3-(2-Chloroethyl)oxolane-3-carbaldehyde	~178.6 (estimated)	Oxolane, 2-chloroethyl, aldehyde	Moderate (predicted)	Likely stable in anhydrous conditions
BCNU	214.06	Nitroso, 2-chloroethyl	High lipophilicity	Rapid degradation (t₁/₂ = 5–60 min)
3-Chlorobenzaldehyde	140.57	Aromatic aldehyde, chloro	Low aqueous solubility	Stable but volatile

• Solubility: BCNU’s high octanol/water distribution coefficient enables blood-brain barrier penetration, a trait less likely in the target compound due to its polar aldehyde group .
• Stability : The absence of a nitroso group in the target compound may prolong its half-life compared to BCNU, which degrades rapidly into reactive intermediates .

Data Tables

Table 1: Structural and Functional Comparison

Parameter	3-(2-Chloroethyl)oxolane-3-carbaldehyde	BCNU	3-Chlorobenzaldehyde
Molecular Formula	C₈H₁₁ClO₂	C₅H₈Cl₂N₂O₂	C₇H₅ClO
Key Reactivity	Aldehyde, alkylation	Alkylation, carbamoylation	Aldehyde oxidation
Bioavailability	Moderate (predicted)	High	Low

Biological Activity

3-(2-Chloroethyl)oxolane-3-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.

Molecular Structure:

• Molecular Formula: C6H9ClO2
• Molecular Weight: 162.59 g/mol
• IUPAC Name: 3-(2-chloroethyl)-1,3-oxolane-3-carbaldehyde
• Canonical SMILES: C(C1CC(O1)C=O)CCCl

The biological activity of 3-(2-Chloroethyl)oxolane-3-carbaldehyde is largely attributed to its ability to form reactive intermediates upon metabolism. The chloroethyl group can undergo metabolic activation, leading to the formation of alkylating agents that interact with DNA, potentially causing mutations and cytotoxic effects.

• Metabolic Activation:
  • The chloroethyl moiety is known to be a site for metabolic activation, leading to the formation of chloroacetaldehyde, a recognized mutagenic agent .
  • This metabolic pathway is crucial for the compound's anticancer properties as it can induce DNA damage in rapidly dividing cells.
• Alkylating Activity:
  • The compound's structure allows it to act as an alkylating agent, which can interfere with DNA replication and transcription processes, leading to cell death.

Anticancer Activity

Research indicates that compounds similar to 3-(2-Chloroethyl)oxolane-3-carbaldehyde exhibit significant anticancer properties. For instance:

• Cytotoxicity Studies: Various studies have shown that related compounds demonstrate potent cytotoxic effects against cancer cell lines, suggesting that 3-(2-Chloroethyl)oxolane-3-carbaldehyde may exhibit similar properties .
• Mechanistic Insights: The ability to form reactive species that alkylate DNA is a common mechanism among many anticancer agents derived from chloroethyl compounds.

Antibacterial and Antifungal Activity

Preliminary studies suggest that this compound may also possess antibacterial and antifungal properties:

Case Studies and Research Findings

Study	Findings
	Investigated the synthesis and biological evaluation of related chloroethyl compounds showing significant cytotoxicity against cancer cell lines.
	Reported on the antibacterial properties of structurally similar compounds, indicating potential for broad-spectrum antimicrobial activity.
	Discussed the metabolic pathways of chloroethyl compounds leading to the formation of mutagenic agents, emphasizing their biological implications in cancer therapy.